Cas no 1551846-60-6 (2,4-Dihydro-4-(2-methoxyethyl)-5-(2-methylpropyl)-3H-1,2,4-triazole-3-thione)

• Product Name: 2,4-Dihydro-4-(2-methoxyethyl)-5-(2-methylpropyl)-3H-1,2,4-triazole-3-thione
• CAS No: 1551846-60-6
• MF: C₉H₁₇N₃OS
• MW: 215.31578040123
• CID: 5295790
• PubChem ID: 115391096
• Update Time: 2023-08-25

2,4-Dihydro-4-(2-methoxyethyl)-5-(2-methylpropyl)-3H-1,2,4-triazole-3-thione Chemical and Physical Properties

Names and Identifiers

• EN300-782132
• 1551846-60-6
• 4-(2-methoxyethyl)-5-(2-methylpropyl)-4H-1,2,4-triazole-3-thiol
• 2,4-Dihydro-4-(2-methoxyethyl)-5-(2-methylpropyl)-3H-1,2,4-triazole-3-thione

• Inchi： 1S/C9H17N3OS/c1-7(2)6-8-10-11-9(14)12(8)4-5-13-3/h7H,4-6H2,1-3H3,(H,11,14)
• InChI Key： KVHYBOQHJCVECY-UHFFFAOYSA-N
• SMILES： N1=C(CC(C)C)N(CCOC)C(=S)N1

Computed Properties

• Exact Mass: 215.10923335g/mol
• Monoisotopic Mass: 215.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 270.4±42.0 °C(Predicted)
• pka: 9.03±0.20(Predicted)